![molecular formula C20H16N2O4 B011621 Fluorescein hydrazide CAS No. 109653-47-6](/img/structure/B11621.png)
Fluorescein hydrazide
Overview
Description
Fluorescein hydrazide is a compound that has been used in the preparation of a composite for the optical detection of heavy metals . It is a fluorescein molecule that is extensively used to develop fluorescent probes for various analytes due to its excellent photophysical properties and the spirocyclic structure .
Synthesis Analysis
This compound is prepared by the coupling of fluorescein with hydrazine hydrate. The reaction mixture is refluxed for 4 hours and then cooled to room temperature, poured into distilled water, and extracted with ethyl acetate .
Molecular Structure Analysis
This compound has a molecular formula of C20H16N2O4 and a molecular weight of 348.4 g/mol . It contains a conjugated system that illuminates when electrons spend a prolonged time in an excited state .
Chemical Reactions Analysis
This compound has been used to develop fluorescent probes for various analytes due to their excellent photophysical properties . It has been reported that the aqueous emulsion of this composite produces a new peak in absorption at 583 nm, with a chromogenic change to a pink color visible to the naked eye upon binding with Hg2+ ions .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 348.4 g/mol. It has a topological polar surface area of 105 Ų and a complexity of 490. It has 4 hydrogen bond donors and 5 hydrogen bond acceptors .
Scientific Research Applications
Cell Surface Studies : Fluorescein hydrazides are used for fluorescent labeling of glycoconjugates on cell surfaces and in solution, aiding in the study of cell surface events (Wilchek, Spiegel, & Spiegel, 1980).
Detection of Hg(II) Ions : It serves as a switchable photoredox catalyst for the generation of a colorimetric readout of Hg(II) ions, enabling naked-eye detection of Hg(II) ions with concentrations down to 0.1 M (Kim, Jung, & Lee, 2021).
Chemiluminescence for Co2+ Detection : Spiro form fluorescein hydrazide is used for chemiluminescence determination of Co2+ with a detection limit of 0.04 nM in pharmaceutical preparations and soil samples (Yang, Wu, & Li, 2005).
Protein Studies : It can be used for detecting and quantitating oxidatively modified proteins in biological systems (Ahn, Rhee, & Stadtman, 1987).
Optical and Electrochemical Detection : Fluorescein exhibits varying electrochemical activity depending on the environment, making it suitable for simultaneous optical and electrochemical detection of bioanalytes (Paziewska-Nowak et al., 2018).
Neurovascular Studies : Alexa Fluor 633 hydrazide labels neocortical arteries and arterioles for studying neurovascular coupling in the visual cortex (Shen et al., 2012).
Ophthalmological Applications : Widely used in ophthalmology for various purposes, including studying retinal circulation and vascular disorders of the retina (Mitsui, Matsubara, & Kanagawa, 1969).
Selective Fluorescence Probe for Cu2+ : The spiro form this compound acts as a highly selective and sensitive fluorescence probe for Cu2+, with a detection limit of 64 nM (Chen & Ma, 2006).
Cancer Treatment Potential : Fluorescein photochemistry can lead to decreased cell viability, altered energy metabolism, and cell cycle arrest, potentially useful in cancer treatment (Šranková et al., 2022).
Copper(II) Ion Detection : A fluorescein derivative provides a rapid, selective, and sensitive response to copper(II) ions (Zhang & Zhang, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Fluorescein molecules are extensively used to develop fluorescent probes for various analytes due to their excellent photophysical properties and the spirocyclic structure. The main structural modification of fluorescein occurs at the carboxyl group where different groups can be easily introduced to produce the spirolactam structure which is non-fluorescent . The spirolactam ring opening accounts for the fluorescence and the dual sensing of analytes using fluorescent sensors is still a topic of high interest .
Properties
IUPAC Name |
2-(3,6-dihydroxy-9H-xanthen-9-yl)benzohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4/c21-22-20(25)14-4-2-1-3-13(14)19-15-7-5-11(23)9-17(15)26-18-10-12(24)6-8-16(18)19/h1-10,19,23-24H,21H2,(H,22,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHEJDHPRYHYLKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2C3=C(C=C(C=C3)O)OC4=C2C=CC(=C4)O)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80149007 | |
Record name | Fluorescein hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80149007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
109653-47-6 | |
Record name | Fluorescein hydrazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0109653476 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fluorescein hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80149007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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